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Compound of Interest

Compound Name: Meso-2,5-dibromoadipic acid

Cat. No.: B15350965

Disclaimer: A specific Safety Data Sheet (SDS) for meso-2,5-dibromoadipic acid was not
located. The following disposal procedures are based on guidelines for the closely related and
structurally similar compounds, meso-2,3-dibromosuccinic acid and meso-2,3-
dibromobutanedioic acid. These instructions should be used as a reference, and it is imperative
to consult with your institution's Environmental Health and Safety (EHS) department for site-
specific protocols and to ensure full compliance with local, state, and federal regulations.

This guide provides essential safety and logistical information for the proper disposal of meso-
2,5-dibromoadipic acid, designed for researchers, scientists, and drug development
professionals.

l. Immediate Safety Precautions and Personal
Protective Equipment (PPE)

Before handling meso-2,5-dibromoadipic acid for disposal, ensure that all necessary safety
measures are in place.

o Personal Protective Equipment (PPE): Always wear appropriate PPE to prevent skin and eye
contact. This includes:

o Chemical safety goggles or a face shield.

o Chemical-resistant gloves (e.g., nitrile).
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o Alab coat or other protective clothing.

o Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical
fume hood, to avoid inhalation of any dust or vapors.

o Emergency Equipment: Ensure that an eyewash station and safety shower are readily
accessible.

Il. Step-by-Step Disposal Protocol
Follow these procedural steps for the safe disposal of meso-2,5-dibromoadipic acid:
e Collection:

o Carefully sweep up the solid meso-2,5-dibromoadipic acid.

o Place the collected material into a clearly labeled, sealable, and chemically compatible
waste container.

o Waste Characterization:

o Based on its chemical structure as a halogenated organic acid, meso-2,5-dibromoadipic
acid should be classified as hazardous chemical waste.

o Do not mix this waste with other waste streams unless explicitly permitted by your
institution's EHS guidelines.

» Container Labeling:

o Label the waste container with "Hazardous Waste" and the full chemical name: "Meso-2,5-
dibromoadipic acid."

o Include the date of accumulation and any other information required by your institution.
o Storage:

o Store the sealed waste container in a designated satellite accumulation area (SAA) or a
central hazardous waste storage facility.
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o The storage area should be secure, well-ventilated, and away from incompatible materials
such as bases and reducing agents[1].

e Final Disposal:

o Arrange for the pickup and disposal of the hazardous waste through your institution's EHS
department or a licensed hazardous waste disposal contractor.

o Crucially, do not pour meso-2,5-dibromoadipic acid or solutions containing it down the
drain[1].

lll. Quantitative Data Summary

While specific data for meso-2,5-dibromoadipic acid is unavailable, the following table
summarizes key information for the related compound, meso-2,3-dibromobutanedioic acid,
which can serve as a useful reference.

Data (for meso-2,3-
Property . . ) Source
dibromobutanedioic acid)

Incompatible Materials Bases, Reducing Agents [1]

Carbon monoxide (CO),

Hazardous Decomposition o
Carbon dioxide (C0O2), [1]

Products ]

Hydrogen halides

Likely to be mobile in the
Environmental Fate environment due to its water [1]

solubility.

IV. Experimental Protocols Cited

The disposal procedures outlined are based on standard laboratory safety protocols and
information derived from Safety Data Sheets for analogous compounds. A common
recommended disposal method for similar halogenated organic compounds involves
incineration.

Protocol: Incineration of Halogenated Organic Waste
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» Preparation: The waste material may be dissolved or mixed with a combustible solvent.

¢ Incineration: The mixture is burned in a chemical incinerator equipped with an afterburner
and a scrubber to neutralize the resulting acidic halogenated byproducts.

This process should only be carried out by licensed professionals at an approved waste
disposal facility.

V. Logical Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of meso-2,5-dibromoadipic acid.
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Caption: Disposal workflow for meso-2,5-dibromoadipic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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